Cas no 37098-74-1 (3-(Benzyloxy)piperidine)

• Product Name: 3-(Benzyloxy)piperidine
• CAS No: 37098-74-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 293122
• PubChem ID: 19960604
• Update Time: 2025-06-14

3-(Benzyloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)piperidine
• 3-(Benzyloxy)piperidine hydrochloride
• Piperidine,3-(phenylmethoxy)-
• 3-(benzyloxy)piperidine 1HCl
• 3-(benzyloxy)piperidine(SALTDATA: HCl)
• 3-phenylmethoxypiperidine
• 3-Benzyloxypiperidine
• VOVVHNIABAJHJZ-UHFFFAOYSA-N
• SCHEMBL3161073
• EN300-1865585
• 37098-74-1
• SB42209
• D87800
• AKOS005263785

• MDL： MFCD08669773
• Inchi： 1S/C12H17NO/c1-2-5-11(6-3-1)10-14-12-7-4-8-13-9-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： VOVVHNIABAJHJZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Density: 1.03
• Boiling Point: 288.3°C at 760 mmHg
• Flash Point: 116.7°C
• Refractive Index: 1.539
• PSA: 21.26000
• LogP: 2.28400

Additional information on 3-(Benzyloxy)piperidine

Recent Advances in the Study of 3-(Benzyloxy)piperidine (CAS: 37098-74-1) in Chemical Biology and Pharmaceutical Research

3-(Benzyloxy)piperidine (CAS: 37098-74-1) is a piperidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS). Recent studies have highlighted its potential as a scaffold for developing novel therapeutics, including antipsychotics, antidepressants, and analgesics. The benzyloxy group attached to the piperidine ring enhances the compound's lipophilicity, thereby improving its blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural modifications of 3-(Benzyloxy)piperidine to optimize its binding affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. The study employed molecular docking simulations and in vitro assays to demonstrate that subtle changes in the benzyloxy moiety could significantly alter receptor selectivity. These findings open new avenues for designing sigma receptor modulators with improved efficacy and reduced off-target effects.

Another groundbreaking study, published in ACS Chemical Neuroscience in 2024, investigated the role of 3-(Benzyloxy)piperidine in the synthesis of dual-acting serotonin and dopamine reuptake inhibitors (SDRI). The researchers synthesized a series of analogs and evaluated their pharmacological profiles using rodent models. The results indicated that certain derivatives exhibited potent antidepressant-like effects with minimal side effects, suggesting their potential as next-generation antidepressants. The study also emphasized the importance of the piperidine ring's conformation in determining the compounds' pharmacokinetic properties.

Beyond its applications in CNS drug discovery, 3-(Benzyloxy)piperidine has also been explored as a precursor for antimicrobial agents. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quaternary ammonium derivatives of 3-(Benzyloxy)piperidine, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell membranes, a mechanism distinct from traditional antibiotics. This discovery is particularly relevant in the context of rising antibiotic resistance.

In summary, recent research on 3-(Benzyloxy)piperidine (CAS: 37098-74-1) underscores its multifaceted role in drug discovery and development. Its structural flexibility, combined with its favorable pharmacokinetic properties, makes it a valuable scaffold for designing therapeutics targeting a wide range of diseases. Future studies are expected to further explore its potential in areas such as oncology, immunology, and infectious diseases, solidifying its position as a key player in modern pharmaceutical chemistry.